Cas no 1040085-99-1 (16a,17-(1RS)-Butylidenebis(oxy)-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers))
1040085-99-1 structure
Product Name:16a,17-(1RS)-Butylidenebis(oxy)-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers)
CAS No:1040085-99-1
MF:C25H34O6
MW:430.533868312836
CID:1064000
PubChem ID:118989637
Update Time:2025-04-20
16a,17-(1RS)-Butylidenebis(oxy)-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- 16α,17-[(1RS)-Butylidenebis(oxy)]-11β-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers)
- 16α,17-[(1RS)-Butylidenebis(oxy)]-11β-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dion
- 16α,17-[(1RS)-Butylidenebis(oxy)]-11β-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers)
- 16α,17-[(1RS)-Butylidenebis(oxy)]-11β-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diast...
- Budesonide IMpurity C
- Budesonide EP Impurity C
- 16α,17-[(1RS)-butylidenebis(oxy)]-11β-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione
- 16α,17-[(1RS)-Butylidenebis(oxy)]-11β-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione \n(Mixture of Diastereomers)
- (4aR,4bS,5S,6aS,7aR,10aR,11aS,11bS)-4b,6,6a,7a,10a,11,11a,11b,12,13-Decahydro-5-hydroxy-7a-(hydroxymethyl)-4a,6a-dimethyl-9-propyl-chryseno[2,3-d][1,3]dioxole-2,7(4aH,5H)-dione
- 7BYQ3VT7JN
- (4aR,4bS,5S,6aS,7aR,10aR,11aS,11bS)-5-hydroxy-7a-(hydroxymethyl)-4a,6a-dimethyl-9-propyl-5,6,10a,11,11a,11b,12,13-octahydro-4bH-chryseno[2,3-d][1,3]dioxole-2,7-dione
- 16a,17-[(1RS)-Butylidenebis(oxy)]-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers)
- 16a,17-[(1RS)-Butylidenebis(oxy)]-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione
- Budesonide impurity C [EP]
- 16.ALPHA.,17-((1RS)-BUTYLIDENEBIS(OXY))-11.BETA.-HYDROXY-17-(HYDROXYMETHYL)-D-HOMOANDROSTA-1,4-DIENE-3,17A-DIONE
- D-HOMOBUDESONIDE
- Chryseno[2,3-d][1,3]dioxole-2,7(4aH,5H)-dione, 4b,6,6a,7a,10a,11,11a,11b,12,13-decahydro-5-hydroxy-7a-(hydroxymethyl)-4a,6a-dimethyl-9-propyl-, (4aR,4bS,5S,6aS,7aR,10aR,11aS,11bS)-
- 1040085-99-1
- Chryseno[2,3-d][1,3]dioxole-2,7(4aH,5H)-dione, 4b,6,6a,7a,10a,11,11a,11b,12,13-decahydro-5-hydroxy-7a-(hydroxymethyl)-4a,6a-dimethyl-9-propyl-, (4aR,4bS,5S,6aS,7aR,10aR,11aS,11bS)-; 16?,17-[(1RS)-Butylidenebis(oxy)]-11?-hydroxy-17-(hydroxymethyl)-D-homo-androsta-1,4-diene-3,17a-dione; Budesonide Imp. C (EP)
- BUDESONIDE IMPURITY C [EP IMPURITY]
- 16alpha,17-[(1RS)-Butylidenebis(oxy)]-11beta-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dion
- UNII-7BYQ3VT7JN
- 16?,17-[(1RS)-Butylidenebis(oxy)]-11?-hydroxy-17-(hydroxymethyl)-D-homo-androsta-1,4-diene-3,17a-dione
- 16alpha,17-((1RS)-Butylidenebis(oxy))-11beta-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione
- Chryseno(2,3-d)(1,3)dioxole-2,7(4ah,5H)-dione, 4b,6,6a,7a,10a,11,11a,11b,12,13-decahydro-5-hydroxy-7a-(hydroxymethyl)-4a,6a-dimethyl-9-propyl-, (4aR,4bS,5S,6aS,7aR,10aR,11aS,11bS)-
- G14641
- DA-51469
- 16a,17-(1RS)-Butylidenebis(oxy)-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers)
-
- Inchi: 1S/C25H34O6/c1-4-5-20-30-19-11-17-16-7-6-14-10-15(27)8-9-23(14,2)21(16)18(28)12-24(17,3)22(29)25(19,13-26)31-20/h8-10,16-21,26,28H,4-7,11-13H2,1-3H3/t16-,17-,18-,19+,20?,21+,23-,24-,25+/m0/s1
- InChI Key: DRLZLIQUOCVRLM-PINIVEOHSA-N
- SMILES: O1C(CCC)O[C@H]2[C@]1(CO)C([C@@]1(C)C[C@@H]([C@@H]3[C@]4(C=CC(C=C4CC[C@H]3[C@@H]1C2)=O)C)O)=O
Computed Properties
- Exact Mass: 430.23553880g/mol
- Monoisotopic Mass: 430.23553880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 862
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: >98°C
- Boiling Point: 607.0±55.0 °C at 760 mmHg
- Flash Point: 204.6±25.0 °C
- Solubility: Almost insoluble (0.06 g/l) (25 º C),
- Vapor Pressure: 0.0±3.9 mmHg at 25°C
16a,17-(1RS)-Butylidenebis(oxy)-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C Freezer
16a,17-(1RS)-Butylidenebis(oxy)-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B691785-10mg |
16a,17-[(1RS)-Butylidenebis(oxy)]-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers) |
1040085-99-1 | 10mg |
$ 261.00 | 2023-09-08 | ||
| TRC | B691785-100mg |
16a,17-[(1RS)-Butylidenebis(oxy)]-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers) |
1040085-99-1 | 100mg |
$ 2070.00 | 2023-09-08 | ||
| A2B Chem LLC | AE15826-10mg |
16a,17-[(1RS)-Butylidenebis(oxy)]-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione |
1040085-99-1 | 10mg |
$688.00 | 2024-04-20 | ||
| A2B Chem LLC | AE15826-100mg |
16a,17-[(1RS)-Butylidenebis(oxy)]-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione |
1040085-99-1 | 100mg |
$1983.00 | 2024-01-05 | ||
| A2B Chem LLC | AE15826-1mg |
16a,17-[(1RS)-Butylidenebis(oxy)]-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione |
1040085-99-1 | 1mg |
$181.00 | 2024-04-20 | ||
| A2B Chem LLC | AE15826-5mg |
16a,17-[(1RS)-Butylidenebis(oxy)]-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione |
1040085-99-1 | 5mg |
$443.00 | 2024-04-20 | ||
| MedChemExpress | HY-100087-1mg |
Budesonide impurity C |
1040085-99-1 | 1mg |
¥1460 | 2024-05-22 | ||
| MedChemExpress | HY-100087-5mg |
Budesonide impurity C |
1040085-99-1 | 5mg |
¥4080 | 2024-05-22 | ||
| MedChemExpress | HY-100087-10mg |
Budesonide impurity C |
1040085-99-1 | 10mg |
¥6530 | 2024-05-22 |
16a,17-(1RS)-Butylidenebis(oxy)-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers) Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
1040085-99-1 (16a,17-(1RS)-Butylidenebis(oxy)-11b-hydroxy-17-(hydroxymethyl)-D-homoandrosta-1,4-diene-3,17a-dione (Mixture of Diastereomers)) Related Products
- 126544-47-6(Ciclesonide)
- 216453-74-6(11-Keto Budesonide(Mixture of Diastereomers))
- 161115-59-9(Desisobutyryl-ciclesonide)
- 51333-22-3(Budesonide)
- 51372-29-3((22R)-Budesonide)
- 131918-64-4(14,15-Dehydro Budesonide)
- 85234-63-5(21-Dehydro Budesonide)
- 141845-82-1(Ciclesonide)
- 577777-51-6(6a-Hydroxy Budesonide)
- 638-94-8(Desonide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent